Cas no 1248784-44-2 (3-(2,3-dihydro-1-benzofuran-5-yl)-3-oxopropanenitrile)

3-(2,3-dihydro-1-benzofuran-5-yl)-3-oxopropanenitrile structure
1248784-44-2 structure
Product Name:3-(2,3-dihydro-1-benzofuran-5-yl)-3-oxopropanenitrile
CAS No:1248784-44-2
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD16691889
CID:839737
PubChem ID:62200703
Update Time:2024-11-02

3-(2,3-dihydro-1-benzofuran-5-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3-dihydro-1-benzofuran-5-yl)-3-oxopropanenitrile
    • CID 62200703
    • 5-Benzofuranpropanenitrile, 2,3-dihydro-β-oxo-
    • 3-(2,3-dihydrobenzofuran-5-yl)-3-oxopropanenitrile
    • 3-(2,3-Dihydro-5-benzofuryl)-3-oxopropanenitrile
    • starbld0004080
    • MFCD16691889
    • SY268532
    • AKOS011481958
    • DB-330576
    • 1248784-44-2
    • MDL: MFCD16691889
    • Inchi: 1S/C11H9NO2/c12-5-3-10(13)8-1-2-11-9(7-8)4-6-14-11/h1-2,7H,3-4,6H2
    • InChI Key: KZMZQUCPBMXZBR-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(CC#N)=O)=CC=2CC1

Computed Properties

  • Exact Mass: 187.063328530g/mol
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.239±0.06 g/cm3(Predicted)
  • Boiling Point: 419.5±45.0 °C(Predicted)
  • pka: 8.35±0.20(Predicted)

3-(2,3-dihydro-1-benzofuran-5-yl)-3-oxopropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1192703-5g
3-(2,3-Dihydro-5-benzofuryl)-3-oxopropanenitrile
1248784-44-2 95%
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$1925 2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1596968-5g
3-(2,3-Dihydrobenzofuran-5-yl)-3-oxopropanenitrile
1248784-44-2 98%
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